2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 2,3-dichloro-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H20Cl2N2O/c1-2-8-19-9-6-11(7-10-19)18-15(20)12-4-3-5-13(16)14(12)17/h3-5,11H,2,6-10H2,1H3,(H,18,20)
• InChI Key: HRHGHWRGAVYTOV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O
• Molecular Weight: 315.2 g/mol

Description

2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is known for its ability to interact with certain receptors in the brain, which has led to its use in the study of various neurological and psychiatric disorders. In

Scientific Research Applications

2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide has been used in a variety of scientific research applications. One of the most common uses is in the study of neurological and psychiatric disorders such as schizophrenia, depression, and anxiety. This compound has been shown to interact with certain receptors in the brain, which can help researchers understand the underlying mechanisms of these disorders.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide involves its interaction with certain receptors in the brain. Specifically, this compound is known to bind to the dopamine D2 and D3 receptors, which are involved in the regulation of mood, motivation, and reward. By interacting with these receptors, 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide can modulate the activity of dopamine in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide are complex and depend on a variety of factors such as dosage, duration of exposure, and individual variability. However, some of the most commonly reported effects include changes in dopamine signaling, alterations in gene expression, and changes in neuronal activity in certain brain regions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide in lab experiments is its ability to selectively interact with certain receptors in the brain. This can help researchers better understand the underlying mechanisms of neurological and psychiatric disorders and develop new treatments. However, there are also some limitations to using this compound in lab experiments. For example, the effects of 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide can vary depending on the specific experimental conditions, which can make it difficult to replicate results across different studies.

Future Directions

There are many future directions for research involving 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide. Some of the most promising areas of research include the development of new treatments for neurological and psychiatric disorders, the exploration of the compound's effects on different brain regions and cell types, and the investigation of the compound's potential for use in drug discovery and development. Additionally, researchers may continue to optimize the synthesis method for 2,3-dichloro-N-(1-propyl-4-piperidinyl)benzamide to improve yield and purity and explore new applications for this compound in scientific research.